![molecular formula C30H28FNO2 B1254988 (3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one](/img/structure/B1254988.png)
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one
Overview
Description
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one is an aromatic ketone.
Scientific Research Applications
Reductive Heck Reactions
A study by Atbakar et al. (2016) explored the reductive Heck reactions of N-arylamino-substituted tricyclic imides, including compounds related to (3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one. This research contributes to the understanding of C–C coupling reactions under reductive conditions in organic chemistry (Atbakar, Topbastekin, & Ocal, 2016).
Anticancer and Antimicrobial Activities
Kocyigit et al. (2017) synthesized and characterized derivatives of this compound, investigating their anticancer and antimicrobial activities. These derivatives showed significant anticancer activity against C6 gliocarcinoma cells and demonstrated antimicrobial efficacy against various pathogens. The study also evaluated the compounds for their inhibition effects against human carbonic anhydrase I and II isoenzymes (Kocyigit et al., 2017).
Antibacterial Activities and Enzyme Inhibition
Budak et al. (2017) synthesized novel derivatives containing this compound and assessed their antibacterial activities. Additionally, they investigated these derivatives for inhibition of acetylcholinesterase and human carbonic anhydrase I and II isoenzymes, finding some derivatives to exhibit promising antibacterial activity and effective enzyme inhibition (Budak et al., 2017).
properties
Product Name |
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-7-methyl-2-(phenylmethyl)-3a,6,7,7a-tetrahydro-3H-isoindol-1-one |
|---|---|
Molecular Formula |
C30H28FNO2 |
Molecular Weight |
453.5 g/mol |
IUPAC Name |
(3R,3aS,7R,7aS)-3-[3-(4-acetylphenyl)-4-fluorophenyl]-2-benzyl-7-methyl-3a,6,7,7a-tetrahydro-3H-isoindol-1-one |
InChI |
InChI=1S/C30H28FNO2/c1-19-7-6-10-25-28(19)30(34)32(18-21-8-4-3-5-9-21)29(25)24-15-16-27(31)26(17-24)23-13-11-22(12-14-23)20(2)33/h3-6,8-17,19,25,28-29H,7,18H2,1-2H3/t19-,25+,28+,29+/m1/s1 |
InChI Key |
DNDVOBNXWAHKHM-WFGXUNSGSA-N |
Isomeric SMILES |
C[C@@H]1CC=C[C@H]2[C@H]1C(=O)N([C@H]2C3=CC(=C(C=C3)F)C4=CC=C(C=C4)C(=O)C)CC5=CC=CC=C5 |
Canonical SMILES |
CC1CC=CC2C1C(=O)N(C2C3=CC(=C(C=C3)F)C4=CC=C(C=C4)C(=O)C)CC5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[6-[1,2-Dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-4-[4-(4-pentoxyphenyl)phenyl]benzamide](/img/structure/B1254922.png)
